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Compound of Interest

Compound Name: Trimethylsulfoxonium

Cat. No.: B8643921

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
trimethylsulfoxonium salts, invaluable reagents in modern organic synthesis. This document
details their physical and chemical characteristics, reactivity, and provides established
experimental protocols for their use.

Physical and Chemical Properties

Trimethylsulfoxonium salts are quaternary sulfonium compounds characterized by a central
sulfur atom bonded to three methyl groups and one oxygen atom, bearing a net positive
charge.[1][2] The most common counterions are halides, such as chloride and iodide. These
salts are typically white to off-white or pale yellow crystalline powders.[1][3] They are known to
be hygroscopic and, in the case of the iodide salt, light-sensitive, necessitating storage in a
cool, dry, and dark environment.[1][4]

Quantitative Physical Properties

A summary of the key physical properties of trimethylsulfoxonium chloride and iodide is
presented in Table 1.
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Property

Trimethylsulfoxonium
Chloride

Trimethylsulfoxonium
lodide

Molecular Formula

CsHsCIOS[5]

CsHslOS[6]

Molecular Weight 128.62 g/mol [5] 220.07 g/mol [6]
] ] 226-229 °C (decomposes)[7]
Melting Point 200 °CJ[9]
[8]
White to off-white crystalline White to light yellow crystalline
Appearance
powder[1] powder[3]
Sparingly soluble in water and Soluble in water (50 mg/mL),
Solubility DMSO, slightly soluble in methanol, and

methanol.[1][10]

dimethylformamide.[3]

pKa of a-protons

16-18 (in DMSO)[11]

Not explicitly found, but
expected to be similar to the

chloride salt.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of

trimethylsulfoxonium salts.

e 1H NMR: In DMSO-ds, trimethylsulfoxonium iodide typically exhibits a singlet for the nine

equivalent protons of the three methyl groups.[12]

e IR Spectroscopy: The infrared spectrum of trimethylsulfoxonium chloride shows

characteristic peaks corresponding to C-H and S=0 stretching vibrations.[5]

e Mass Spectrometry: The mass spectrum of the trimethylsulfoxonium cation ((CHz)3SO%)

can be observed, though the parent ion may not always be the most abundant peak

depending on the ionization technique.

Reactivity and the Corey-Chaykovsky Reaction

The primary utility of trimethylsulfoxonium salts in organic synthesis lies in their role as

precursors to dimethyloxosulfonium methylide, a key reagent in the Corey-Chaykovsky
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reaction.[13][14][15]

Formation of Dimethyloxosulfonium Methylide

Treatment of a trimethylsulfoxonium salt with a strong base, such as sodium hydride or
potassium tert-butoxide, results in the deprotonation of one of the methyl groups to form the
highly reactive sulfur ylide, dimethyloxosulfonium methylide.[13][14] The enhanced acidity of
the a-protons (pKa 16-18 in DMSO) facilitates this ylide formation under relatively mild
conditions.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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